Cas no 1227600-22-7 (5-chloro-4-methoxy-pyridin-2-ol)

• Product Name: 5-chloro-4-methoxy-pyridin-2-ol
• CAS No: 1227600-22-7
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• CID: 4556698
• Update Time: 2025-07-22

5-chloro-4-methoxy-pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-hydroxy-4-methoxypyridine
• Gimeracil Impurity 7
• 5-chloro-4-methoxy-1H-pyridin-2-one
• 5-chloro-4-methoxy-pyridin-2-ol

• Inchi： 1S/C6H6ClNO2/c1-10-5-2-6(9)8-3-4(5)7/h2-3H,1H3,(H,8,9)
• InChI Key： DNPMVTNVDGRIIO-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C=C1OC)=O

Computed Properties

• Exact Mass: 159.0087061 g/mol
• Monoisotopic Mass: 159.0087061 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3
• Molecular Weight: 159.57

Additional information on 5-chloro-4-methoxy-pyridin-2-ol

Comprehensive Overview of 5-Chloro-4-methoxy-pyridin-2-ol (CAS No. 1227600-22-7): Properties, Applications, and Industry Insights

5-Chloro-4-methoxy-pyridin-2-ol (CAS No. 1227600-22-7) is a specialized heterocyclic compound with a pyridine backbone, featuring chloro and methoxy functional groups. This organic intermediate has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's molecular formula (C₆H₆ClNO₂) and precise chemical modifications make it valuable for designing bioactive molecules.

Recent studies highlight the growing demand for halogenated pyridine derivatives like 5-Chloro-4-methoxy-pyridin-2-ol in drug discovery. Its electron-withdrawing groups enhance binding affinity to biological targets, aligning with trends in kinase inhibitor development. Researchers frequently search for "CAS 1227600-22-7 solubility" or "5-Chloro-4-methoxy-pyridin-2-ol synthesis protocol," reflecting its experimental relevance. The compound's melting point (typically 120-125°C) and stability under inert conditions are critical for industrial scale-up.

In agrochemical applications, this pyridine derivative serves as a precursor for crop protection agents. Its chloro-methoxy synergy contributes to herbicidal activity, addressing the need for sustainable pest control solutions. Environmental compatibility studies (e.g., "5-Chloro-4-methoxy-pyridin-2-ol biodegradation") are emerging as key research areas, driven by regulatory focus on green chemistry principles.

Analytical characterization of CAS 1227600-22-7 typically involves HPLC purity analysis (>98%) and NMR spectral data (δ 7.85 ppm for pyridine-H). The compound's logP value (~1.2) suggests moderate lipophilicity, making it suitable for formulation optimization in medicinal chemistry. Patent databases reveal increasing references to this chemical scaffold in IP-protected formulations, particularly for anti-inflammatory applications.

Supply chain dynamics for 5-Chloro-4-methoxy-pyridin-2-ol reflect broader trends in fine chemical manufacturing. Suppliers emphasizing "GMP-grade CAS 1227600-22-7" or "custom synthesis services" dominate search engine rankings. Storage recommendations (desiccated, 2-8°C) and material compatibility data are frequently requested by end-users, underscoring the need for detailed technical documentation.

Future prospects for this compound include exploration in catalysis and material science, where its chelating potential could enable novel applications. The rise of AI-assisted molecular design has increased computational studies on its quantum chemical properties, particularly HOMO-LUMO gaps relevant to photochemical reactivity. As regulatory landscapes evolve, REACH compliance documentation for 1227600-22-7 remains a critical consideration for commercial distribution.